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Introduction

Sentinel lymph node biopsy (SLNB) is a minimally invasive surgical procedure crucial for
staging various cancers, including breast cancer and melanoma.[1][2] The principle of SLNB is
based on the orderly progression of metastatic disease through the lymphatic system, where
the sentinel lymph node (SLN) is the first lymph node to receive drainage from a primary tumor.
[3][4] The status of the SLN is a powerful predictor of the status of the entire lymphatic basin.
Radiopharmaceuticals labeled with Technetium-99m (Tc-99m) are the cornerstone of SLN
identification, enabling preoperative imaging (lymphoscintigraphy) and intraoperative
localization using a gamma probe.[1][5][6] This document provides detailed application notes
and protocols for the use of Tc-99m in SLNB research.

Tc-99m Radiopharmaceuticals for SLNB

Several Tc-99m labeled agents are utilized for SLNB, each with distinct characteristics. The
choice of agent can influence identification rates, surgical time, and patient outcomes. The
ideal radiopharmaceutical should exhibit rapid clearance from the injection site, high uptake
and retention in the SLN, and minimal accumulation in second-echelon nodes.[2]

Commonly Used Tc-99m Radiopharmaceuticals:
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e Tc-99m Sulfur Colloid (SC): A widely used agent in the United States.[7] The particle size can
be variable, and filtration is often required to obtain smaller particles suitable for lymphatic

mapping.[8][9]

e Tc-99m Nanocolloid (Human Serum Albumin): Commonly used in Europe, this agent
consists of smaller, more uniform particles, facilitating rapid migration into the lymphatic
channels.[10][11]

e Tc-99m Tilmanocept (Lymphoseek®): A receptor-targeted radiopharmaceutical approved by
the FDA.[3][12] It is composed of a dextran backbone with mannose moieties that
specifically bind to the CD206 receptor on the surface of macrophages and dendritic cells
within lymph nodes.[3][13][14] Its small and uniform particle size (approximately 7 nm) allows
for rapid transit and high retention in the SLN.[3][12]

o Tc-99m Phytate: Another colloidal agent used for SLNB.[15]
e Tc-99m Tin Colloid: This agent has also been investigated for SLN detection.[15][16]

Quantitative Data Summary

The following tables summarize key quantitative data from comparative studies of different Tc-
99m radiopharmaceuticals.

Table 1: Comparison of Sentinel Lymph Node Identification Rates
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Radiopharmac

Number of

Identification
Rate

Identification
Rate

. Patients/Axilla Lo . Source
eutical (Lymphoscinti  (Intraoperative
e
graphy) Gamma Probe)
Tc-99m Sulfur 29 patients (86
] ) Not Reported Not Reported [17]
Colloid axillae)
Tc-99m 47 patients (86
) ) Not Reported Not Reported [17]
Tilmanocept axillae)
Tc-99m Tin ]
) 412 patients 88.3% 89.6% [15]
Colloid
Tc-99m Phytate 104 patients 97.1% 97.1% [15]
Tc-99m ) 94.3% (early),
) 35 patients 94.3% [18]
Diphosphonate 96.9% (delayed)
Tc-99m 40 patients
] Not Reported 90% (36/40) [19]
Nanocolloid (Group 1)
Tc-99m 36 patients
] Not Reported 89% (32/36) [19]
Nanocolloid (Group 2)

Table 2: Comparative Performance of Tc-99m Tilmanocept vs. Tc-99m Sulfur Colloid
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Tc-99m Tc-99m Sulfur
Parameter ! . P-value Source
Tilmanocept Colloid

Mean SLN
Appearance 19.3 11.0 0.003 [17]

Time (min)

Mean Transit

1.9% 2.2% 0.55 [17]
Uptake (%)

Intraoperative
Non-localization
Rate (Head &

Neck Melanoma)

16% 12% 0.70 [20]

Failed Sentinel

Node

Identification 1.9% 11.5% <0.001 [21]
Rate (Head &

Neck Melanoma)

Median Number

of SLNs

Removed (Head 2 3 0.32 [20]
& Neck

Melanoma)

Table 3: Particle Size of Different Tc-99m Colloids
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Radiopharmaceutic

Mean Particle Size

Particle Size Range

Source

al (nm) (nm)
Tc-99m Tilmanocept ~7 Not Specified [3]
Nanocoll ~8 3 - 16 (95%) [10]
Nanocis 23-25 8 - 68 (95%) [10]
Hepatate (Tin Colloid) 72 -90 33 - 255 (95%) [10]
Filtered Tc-99m Sulfur
Colloid (3-min 24 (at Oh), 35 (at 6h) 15 - 100 (ideal range) [9][22]
heating)
Filtered Tc-99m Sulfur
Colloid (5-min 29 (at Oh), 27 (at 6h) 15 - 100 (ideal range) [91[22]
heating)
Unfiltered Tc-99m N

) 100 - 1000 Not Specified [8]
Sulfur Colloid
Tc-99m Antimony 3 - 30 (reported

9.3 (TEM), 18.7 (PCS) [23]

Trisulfide Colloid

optimum)

Experimental Protocols

Protocol 1: Preparation and Quality Control of Tc-99m
Labeled Radiopharmaceuticals

Objective: To prepare and perform quality control on Tc-99m labeled colloids or tilmanocept for

SLNB.

Materials:

 Sterile, non-pyrogenic kit for the desired radiopharmaceutical (e.g., Sulfur Colloid,

Tilmanocept).

e Sodium Pertechnetate (Tc-99mO4-) from a calibrated generator.

e Lead-shielded vial.
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e Syringes and needles.

o Radiochemical purity testing equipment (e.g., ITLC strips, appropriate solvent).
e Dose calibrator.

Methodology:

» Follow the manufacturer's instructions for the specific kit.

¢ Reconstitution: Aseptically add the required amount of Sodium Pertechnetate to the kit vial.
For some preparations like Sulfur Colloid, a heating step is required.[9]

 Incubation: Allow the reaction to proceed for the recommended time at the specified
temperature.

e Quality Control:

o Radiochemical Purity: Determine the percentage of Tc-99m bound to the carrier molecule
using chromatography. The radiochemical purity should typically be >95%.

o Particle Size Analysis: For colloidal agents, particle size can be determined using methods
like photon correlation spectroscopy or electron microscopy.[9][10]

o Dose Measurement: Measure the final activity of the preparation in a dose calibrator.

Protocol 2: Lymphoscintigraphy for Preoperative SLN
Mapping

Objective: To visualize the lymphatic drainage pathways and identify the location of the SLN(s)
before surgery.

Materials:
e Prepared Tc-99m radiopharmaceutical.

e Syringes (e.g., 1 mL tuberculin) with fine-gauge needles (e.g., 26-27G).[24]
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e Gamma camera with a low-energy, high-resolution collimator.[24]
e Skin marker.
Methodology:

o Patient Positioning: Position the patient comfortably to allow clear imaging of the area of
interest.

o Radiopharmaceutical Administration:

o Dose: The activity can range from 3.7 MBq (100 pCi) to 185 MBq (5 mCi), depending on
the agent, timing of surgery (same-day vs. next-day), and institutional protocol.[15][19][25]
[26] For Tc-99m Tilmanocept, recommended activities are 18.5 MBq for same-day and 74
MBq for next-day surgery.[25]

o Injection Technique: The injection is typically intradermal or subdermal, administered
peritumorally or areolarly for breast cancer, or around the primary lesion for melanoma.
[24][26] Multiple small injections (e.g., 4 injections of 0.1-0.2 mL each) are often
performed.[24]

e Imaging:

o Dynamic Imaging: Start imaging immediately after injection to visualize the lymphatic
channels. Acquire images for 30-60 minutes.[24][26]

o Static Imaging: Acquire anterior and lateral static images at various time points (e.g., 30
minutes, 2-4 hours) to identify the SLN(s).[25]

o SPECT/CT: For anatomically complex areas like the head and neck, SPECT/CT can
provide precise three-dimensional localization of the SLNs.[24]

o Skin Marking: Once the SLN is identified, mark its location on the patient's skin to guide the
surgeon.

Protocol 3: Intraoperative SLN Localization with a
Gamma Probe
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Objective: To precisely locate and guide the excision of the SLN during surgery.
Materials:

e Hand-held gamma probe.[5][27]

» Sterile cover for the probe.

Methodology:

* Probe Calibration and Setup: Ensure the gamma probe is calibrated and set to the
appropriate energy window for Tc-99m (140 keV).[24]

 Intraoperative Detection:

o After making the incision, the surgeon uses the gamma probe to scan the surgical field.
The probe provides an audible signal and a digital count rate that increases as it
approaches a radioactive source.

o The SLN is identified as the area with the highest radioactivity (the "hot spot").
e Ex-vivo Confirmation:
o After excision, the radioactivity of the removed node is confirmed with the gamma probe.

o The surgical bed is re-scanned to ensure that all radioactive nodes have been removed. A
common criterion is that any node with counts greater than 10% of the hottest node should
be removed.[4]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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